Cas no 2361724-80-1 (N-Ethyl-N-[2-oxo-2-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]ethyl]prop-2-enamide)

• Product Name: N-Ethyl-N-[2-oxo-2-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]ethyl]prop-2-enamide
• CAS No: 2361724-80-1
• MF: C₁₈H₂₂F₃N₃O₄S
• MW: 433.445193767548
• CID: 6116384
• PubChem ID: 145904010
• Update Time: 2023-12-13

N-Ethyl-N-[2-oxo-2-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(2-oxo-2-{4-[2-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}ethyl)prop-2-enamide
• EN300-26587054
• N-Ethyl-N-[2-oxo-2-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]ethyl]prop-2-enamide
• 2361724-80-1
• Z3672054749

• Inchi： 1S/C18H22F3N3O4S/c1-3-16(25)22(4-2)13-17(26)23-9-11-24(12-10-23)29(27,28)15-8-6-5-7-14(15)18(19,20)21/h3,5-8H,1,4,9-13H2,2H3
• InChI Key： JDNQZYARJMZOHM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1CCN(C(CN(C(C=C)=O)CC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 433.12831185g/mol
• Monoisotopic Mass: 433.12831185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų